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An In-Depth Technical Guide on the Molecular Weight of (S)-3-
(((Benzyloxy)carbonyl)amino)butanoic acid

For researchers, scientists, and drug development professionals, a precise understanding of

the physicochemical properties of a compound is fundamental. This guide provides a detailed
breakdown of the molecular weight of (S)-3-(((Benzyloxy)carbonyl)amino)butanoic acid, a
derivative of 3-aminobutanoic acid.

Molecular Formula

The chemical formula for (S)-3-(((Benzyloxy)carbonyl)amino)butanoic acid has been
identified as C12H1sNOa.[1][2][3] This formula is the cornerstone for calculating the molecular
weight of the compound.

Calculation of Molecular Weight

The molecular weight is determined by the sum of the atomic weights of all atoms in a single
molecule. The calculation is based on the molecular formula and the standard atomic weights
of the constituent elements.

Atomic Weight Data

The following table outlines the atomic weights for each element present in the compound.
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Standard )
. . Total Atomic
Element Symbol Count Atomic Weight .
Weight (amu)

(amu)
Carbon C 12 12.011 144,132
Hydrogen H 15 1.008 15.120
Nitrogen N 1 14.007 14.007
Oxygen O 4 15.999 63.996

Standard atomic weights are based on IUPAC recommendations and may have slight
variations depending on the source.[4][5][6][7][8]

Total Molecular Weight

The cumulative molecular weight of (S)-3-(((Benzyloxy)carbonyl)amino)butanoic acid is
calculated as follows:

(12 x 12.011) + (15 x 1.008) + (1 x 14.007) + (4 x 15.999) = 237.255 amu

This value is often expressed in grams per mole ( g/mol ) for macroscopic calculations.
Published resources confirm the molecular weight to be approximately 237.25 g/mol or 237.26
g/mol .[2][3][9]

Visualization of Molecular Weight Calculation

The following diagram illustrates the workflow for calculating the molecular weight from the
molecular formula and atomic weights.
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Constituent Elements

Oxygen (O)

Atomic Data Calculation Final Result

[ .
| C:12 atoms x 12.011 amu | H: 15 atoms x 1.008 amu | N: 1 atom x 14.007 amu | O: 4 atoms x 15.999 amu | i pclocuiaghelolt
| | 237.255 g/mol
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Caption: Workflow for calculating the molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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